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Compound of Interest

Compound Name: Sodium D-tartrate

Cat. No.: B8752118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of

Sodium D-tartrate (Na₂C₄H₄O₆), a significant compound in pharmaceuticals and analytical

chemistry. This document details the experimental protocols for its preparation and the

analytical techniques used for its structural and physicochemical characterization, presenting

all quantitative data in structured tables and process flows as diagrams for enhanced clarity.

Introduction to Sodium D-Tartrate
Sodium D-tartrate, the disodium salt of D-tartaric acid, exists commonly as a dihydrate

(Na₂C₄H₄O₆·2H₂O). It presents as white, transparent, colorless, and odorless crystals.[1] In the

pharmaceutical industry, it serves various roles, including as an excipient and a resolving agent

for chiral separations. Due to its stable and precise amount of water of hydration, Sodium D-
tartrate dihydrate is widely used as a primary standard for Karl Fischer titration to determine

water content accurately.[2][3] It is also employed as a food additive (E335), acting as an

emulsifier and a pH control agent.[1][2]

Table 1: Physical and Chemical Properties of Sodium D-Tartrate Dihydrate
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Property Value

Chemical Formula C₄H₈Na₂O₈[4][5]

Molar Mass 230.08 g/mol [4][6][7]

Appearance
White crystalline powder or colorless crystals[2]

[8]

Density 1.545 g/cm³ (dihydrate)[2]

pH (5% solution) 7.0 - 9.0[8]

Solubility Soluble in water, insoluble in ethanol[2]

Specific Rotation [α]20/D +26° (c = 1 in H₂O)

Synthesis of Sodium D-Tartrate
The most common and straightforward method for synthesizing Sodium D-tartrate is through

the neutralization of D-tartaric acid with a sodium base, such as sodium hydroxide or sodium

bicarbonate. The reaction with sodium bicarbonate is often preferred in laboratory settings due

to its milder nature and the clear endpoint indicated by the cessation of effervescence.

Experimental Protocol: Neutralization Reaction
Dissolution: Dissolve a known molar quantity of D-tartaric acid in deionized water in a beaker

with gentle heating and stirring to ensure complete dissolution.

Neutralization: Slowly add a stoichiometric equivalent of two moles of sodium bicarbonate

(NaHCO₃) for every one mole of D-tartaric acid to the solution. The addition should be

gradual to control the effervescence (CO₂ release).

pH Monitoring: After the primary reaction (cessation of vigorous effervescence), monitor the

pH of the solution. Continue adding small amounts of sodium bicarbonate until the pH

reaches a neutral range (pH 7.0-7.5).

Filtration: If any impurities are present, filter the warm solution through a Buchner funnel.
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Crystallization: Transfer the clear filtrate to a crystallizing dish. Allow the solution to cool

slowly to room temperature, followed by further cooling in an ice bath to promote the

crystallization of Sodium D-tartrate dihydrate.

Isolation and Drying: Collect the resulting crystals by vacuum filtration and wash them with a

small amount of cold deionized water. Dry the crystals in an oven at a temperature below

150°C to avoid the loss of hydration water.[8]

Synthesis Workflow Diagram
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Workflow for the synthesis of Sodium D-tartrate.

Characterization Techniques
Comprehensive characterization is essential to confirm the identity, purity, and structural

properties of the synthesized Sodium D-tartrate. The following are standard analytical

methods employed for this purpose.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule by

measuring the absorption of infrared radiation. The spectrum of Sodium D-tartrate shows

characteristic peaks corresponding to O-H, C-H, C=O, and C-O bonds.

A small amount of the dried sample is ground with potassium bromide (KBr) and pressed into a

thin, transparent pellet. The spectrum is recorded typically in the range of 4000-400 cm⁻¹.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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